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Compound of Interest

Compound Name: Ivermectin B1a

Cat. No.: B018418 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Ivermectin, a broad-spectrum anti-parasitic agent, is widely used in both veterinary and human

medicine. It consists of two homologous components, Ivermectin B1a (>80%) and Ivermectin

B1b (<20%). Accurate quantification of Ivermectin B1a in plasma is crucial for

pharmacokinetic, pharmacodynamic, and toxicological studies. This application note provides a

detailed protocol for the sensitive and selective quantification of Ivermectin B1a in plasma

using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is

suitable for researchers, scientists, and drug development professionals requiring a robust and

reliable bioanalytical assay.

Principle
This method utilizes reversed-phase liquid chromatography for the separation of Ivermectin
B1a from plasma matrix components. The analyte is then detected by a tandem mass

spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high

selectivity and sensitivity. An internal standard (IS), such as Abamectin or a stable isotope-

labeled Ivermectin, is used to ensure accuracy and precision.
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Ivermectin B1a reference standard

Internal Standard (e.g., Abamectin, Ivermectin-d2)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid or Acetic acid

Ammonium formate

Human plasma (or other relevant species)

Solid Phase Extraction (SPE) cartridges (e.g., C18) or 96-well plates (e.g., HybridSPE®-

PLuS)

Sample Preparation
A critical step for accurate quantification is the efficient extraction of Ivermectin B1a from the

plasma matrix while removing potential interferences like phospholipids. Two common methods

are presented below: Solid Phase Extraction (SPE) and Protein Precipitation followed by

phospholipid removal.

Method 1: Solid Phase Extraction (SPE)[1]

Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of

water.

Loading: To 100 µL of plasma sample, add the internal standard. Load the entire sample

onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in

water) to remove polar impurities.
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Elution: Elute Ivermectin B1a and the internal standard with 1 mL of an appropriate organic

solvent (e.g., acetonitrile or methanol).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase.

Method 2: Protein Precipitation and Phospholipid Removal[2][3][4]

Precipitation: To 100 µL of plasma sample, add the internal standard. Add 300 µL of

acetonitrile containing 1% formic acid to precipitate proteins.

Vortex and Centrifuge: Vortex the mixture thoroughly and then centrifuge to pellet the

precipitated proteins.

Phospholipid Removal: Load the supernatant onto a phospholipid removal plate (e.g.,

HybridSPE®-PLuS 96-well plate) and collect the eluate. This step effectively removes

phospholipids that can cause ion suppression.[2][4][5]

Dilution: The collected eluate can be directly injected or diluted with mobile phase if

necessary.

LC-MS/MS Conditions
The following are typical starting conditions that may require optimization for specific

instrumentation.

Liquid Chromatography
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Parameter Typical Conditions

Column

C18 reversed-phase column (e.g., Agilent

Poroshell 120 EC-C18, 50mm x 3.0mm, 2.7µm)

[3][4]

Mobile Phase A
0.1% Acetic Acid or 2 mM Ammonium Formate

with 0.5% Formic Acid in Water[1][3][4][6]

Mobile Phase B
Acetonitrile or Methanol:Acetonitrile (1:1, v/v)[1]

[3][4]

Elution Isocratic or Gradient[1][6]

Flow Rate 0.3 - 0.6 mL/min

Column Temperature 40°C[4]

Injection Volume 5 - 10 µL

Mass Spectrometry
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Parameter Typical Conditions

Mass Spectrometer Triple Quadrupole Mass Spectrometer[3][4]

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative[1][3]

Ionization Polarity

Positive ion mode often utilizes the formation of

sodium [M+Na]⁺ or ammonium [M+NH4]⁺

adducts for enhanced sensitivity.[1][4][7]

Negative ion mode monitors the [M-H]⁻

precursor ion.[1]

MRM Transitions

Ivermectin B1a:Positive Mode: m/z 897.5 →

753.4 ([M+Na]⁺) or m/z 875.5 → 569.3

([M+H]⁺).[1][8] Negative Mode: m/z 873.5 →

567.25 ([M-H]⁻).[1]

Abamectin (IS):Negative Mode: m/z 871.5 →

565.35 ([M-H]⁻).[1]

Ivermectin-d2 (IS): Specific transitions to be

determined based on the deuterated positions.

[3]

Ion Source Temp. 450°C[4]

Ion Spray Voltage 5500 V[4]

Data Presentation
The performance of the LC-MS/MS method for Ivermectin B1a quantification is summarized in

the table below, compiled from various validated methods.
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Parameter Value Reference

Linearity Range 0.1 - 1000 ng/mL [1][6]

0.970 - 384 ng/mL [3]

Lower Limit of Quantification

(LLOQ)
0.1 ng/mL [1]

1.0 ng/mL [6]

Intra-day Precision (%CV) < 15% [3]

Inter-day Precision (%CV) < 15% [3]

Accuracy (% Bias) Within ± 15% (± 20% at LLOQ) [1]

Recovery > 80% [2]

Experimental Workflow
The following diagram illustrates the overall workflow for the quantification of Ivermectin B1a in

plasma.
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Figure 1: LC-MS/MS Workflow for Ivermectin B1a Quantification in Plasma
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Caption: LC-MS/MS Workflow for Ivermectin B1a Quantification in Plasma.
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Conclusion
The described LC-MS/MS protocol provides a sensitive, selective, and robust method for the

quantification of Ivermectin B1a in plasma. The detailed sample preparation procedures and

optimized instrument parameters allow for reliable bioanalysis in support of various research

and development activities. The method demonstrates excellent performance characteristics in

terms of linearity, accuracy, and precision, making it suitable for high-throughput analysis of

clinical and non-clinical samples.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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